Cas no 176199-50-1 (ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate)

ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate structure
176199-50-1 structure
Product Name:ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
CAS No:176199-50-1
MF:C9H12O3
MW:168.189783096313
MDL:MFCD30232165
CID:3815478
PubChem ID:10866729
Update Time:2025-04-22

ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-oxo-, ethyl ester, (1R,5S,6R)-
    • ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
    • Ethyl (1R,5S,6S)-rel-2-oxobicyclo[3.1.0]hexane-6-carboxylate
    • Ethyl (1R,5S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
    • 176199-50-1
    • A)]-
    • SCHEMBL7733045
    • AS-70258
    • BHA19950
    • ethyl(1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
    • CS-0035347
    • CS-WAA0083
    • AKOS037646690
    • rel-Ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
    • rel-ethyl(1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
    • A,6
    • A,5
    • Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-oxo-, ethyl ester, [1R-(1
    • CS-0035622
    • MDL： MFCD30232165
    • Inchi： 1S/C9H12O3/c1-2-12-9(11)8-5-3-4-6(10)7(5)8/h5,7-8H,2-4H2,1H3/t5-,7-,8+/m0/s1
    • InChI Key： WTXWGJHLNCVWJH-APQOSEDMSA-N
    • SMILES： O=C1CC[C@@H]2[C@@H](C(=O)OCC)[C@@H]21

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 0.3

ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D772955-50mg
ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
 176199-50-1 97%
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eNovation Chemicals LLC
D772955-100mg
ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
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eNovation Chemicals LLC
D772955-200mg
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 176199-50-1 97%
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 $1540 2024-06-06
Chemenu
CM464424-50mg
ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
 176199-50-1 95%+
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Chemenu
CM464424-100mg
ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
 176199-50-1 95%+
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 176199-50-1 95%
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1PlusChem
1P00NQM3-50mg
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 176199-50-1 97%
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1PlusChem
1P00NQM3-100mg
ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
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1PlusChem
1P00NQM3-200mg
ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
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Aaron
AR00NQUF-50mg
Ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
 176199-50-1 97%
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 $609.00 2025-02-10

ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:176199-50-1)ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
Order Number:A1071402
Stock Status:in Stock
Quantity:50mg/100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:47
Price ($):621.0/993.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:176199-50-1)ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
A1071402
Purity:99%/99%
Quantity:50mg/100mg
Price ($):621.0/993.0
Email